BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 1,1-Dipropoxyethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dipropoxyethane

Cat. No.: B089816

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 1,1-Dipropoxyethane (CAS No. 105-82-8), tailored for researchers, scientists, and
drug development professionals. Adherence to these procedures is vital for ensuring laboratory
safety and regulatory compliance.

Key Hazards

1,1-Dipropoxyethane is a flammable liquid and vapor. Like similar acetals and ethers, it may
have the potential to form explosive peroxides upon prolonged storage, particularly when
exposed to air and light.[1][2] Vapors can be heavier than air and may travel to an ignition
source, potentially causing a flashback.[1] It is crucial to handle this chemical in a controlled
environment to mitigate these risks.

Quantitative Safety Data

The following table summarizes key quantitative data for 1,1-Dipropoxyethane for easy
reference.
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Property

Value

Molecular Formula

C8H1802

Molecular Weight 146.23 g/mol [3]

Boiling Point 147 °C[4]

Density 0.830 g/mL[4]

Flash Point Flammable liquid (H226)
CAS Number 105-82-8

Personal Protective Equipment (PPE)

A task-specific risk assessment should always be conducted to ensure the appropriate level of

PPE is used. The following provides general guidance for handling 1,1-Dipropoxyethane.
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical splash goggles
(ANSI z87.1 compliant). A face
shield should be worn over
goggles for larger quantities
(>1L) or when there is a

significant splash hazard.

Protects eyes from splashes
and vapors. A face shield
offers broader protection for
the entire face.[1][5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Consult the manufacturer's
compatibility charts for specific

breakthrough times.

Protects skin from direct
contact. Nitrile gloves generally
provide good resistance to a
range of chemicals, but
suitability should always be
verified.[1]

Body Protection

Flame-retardant lab coat or a
100% cotton lab coat. Long
pants and closed-toe shoes

are mandatory.

Provides a barrier against
splashes and contact with

flammable material.[5]

Respiratory Protection

Required if exposure limits are
exceeded or if symptoms of
irritation occur. A full-face
respirator with organic vapor
cartridges is recommended in

such cases.

Protects against the inhalation
of potentially harmful and

flammable vapors.[5]

Operational and Disposal Plans
Step-by-Step Handling Protocol

o Preparation and Engineering Controls:

o Ventilation: Always handle 1,1-Dipropoxyethane inside a certified chemical fume hood to

control vapor exposure.[1]

o Ignition Sources: Ensure the work area is free of ignition sources such as open flames, hot

plates, and non-intrinsically safe electrical equipment.[1] Use non-sparking tools.
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o Static Discharge: Ground and bond all metal containers and equipment during the transfer
of the liquid to prevent the buildup of static electricity.[2]

e Chemical Handling:
o Wear all required PPE as specified in the table above.
o When transferring, pour slowly to minimize splashing and vapor generation.

o Keep containers tightly closed when not in use to prevent the escape of vapors and
potential peroxide formation.

e Storage:
o Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.
o Store in a tightly closed container.

o Date containers upon receipt and upon opening to track their age, which is crucial for
monitoring potential peroxide formation.[2]

Emergency Procedures

e Spill Response:

[e]

Evacuate personnel from the immediate area and remove all ignition sources.

o

Ensure adequate ventilation.

[¢]

Contain the spill using an inert, non-combustible absorbent material such as sand, earth,
or commercial sorbent.[2] Do not use combustible materials.

[¢]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.

o First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_Dimethoxyethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_Dimethoxyethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_Dimethoxyethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

[e]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
soap and plenty of water.

[e]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes.

o

Ingestion: Rinse the mouth with water. Do not induce vomiting.

[¢]

In all cases of exposure, seek medical attention.
Step-by-Step Disposal Plan
e Waste Collection:

o Collect waste 1,1-Dipropoxyethane in a designated, tightly sealed, and properly labeled
container suitable for flammable liquids.[2]

o Never mix this waste with other waste streams, especially incompatible chemicals like
strong acids or oxidizing agents.[2]

e Labeling:

o Clearly label the waste container as "Hazardous Waste: 1,1-Dipropoxyethane,"” including
the flammability hazard symbol.[2]

o Storage of Waste:

o Store the waste container in a designated, cool, and well-ventilated satellite accumulation
area, away from heat and ignition sources.[2]

» Final Disposal:

o Contact your institution's Environmental Health & Safety (EHS) office or an approved
hazardous waste contractor for pickup and disposal.

o Dispose of the contents and container in accordance with all applicable local, regional,
and national regulations.

Workflow Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b089816?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_Dimethoxyethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_Dimethoxyethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b089816?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_Dimethoxyethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_1_Dimethoxyethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the key decision points and procedural flow for safely handling
and disposing of 1,1-Dipropoxyethane.

Start: Handling
1,1-Dipropoxyethane

A4

Conduct Risk
Assessment

Don Appropriate PPE:

- Goggles/Face Shield
- Chem-Resistant Gloves
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- Fume Hood
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- No Ignition Sources

Perform Handling/
Transfer Procedure

Spill Occurred?

Follow Spill

Generate Waste?
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Caption: Workflow for the safe handling and disposal of 1,1-Dipropoxyethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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